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Compound of Interest

Compound Name: Ethyl 2-butynoate

Cat. No.: B042091

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the hazards and
necessary precautionary measures for the safe handling of Ethyl 2-butynoate (CAS No. 4341-
76-8). The information herein is compiled from safety data sheets and chemical databases to
ensure a high standard of accuracy for professionals in research and development.

GHS Hazard Identification and Classification

Ethyl 2-butynoate is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
irritation and potential flammability. The GHS classification is summarized in the table below.
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin H315: Causes
Corrosion/Irritatio 2 GHSO07 Warning skin irritation[1]
n [21[3][4]
) H319: Causes
Serious Eye )
) serious eye
Damage/Eye 2A GHSO07 Warning o
o irritation[1][2][3]
Irritation
[4]
Specific Target
o H335: May
Organ Toxicity ) )
(Sing| 3 GHSO07 Warning cause respiratory
ingle
g irritation[1][2][5]
Exposure)
H227:
Flammable _ _
o 4 None Warning Combustible
Liquids o
liquid[6]
Acute Toxicity _ H302: Harmful if
4 GHSO07 Warning
(Oral) swallowed[6]

Note: The classification for Flammable Liquids and Acute Toxicity (Oral) may vary between

suppliers. The most consistently reported hazards are irritation.

Quantitative Hazard Data

Quantitative toxicological and physical hazard data for Ethyl 2-butynoate is limited in publicly

available literature. The available data is presented below.
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Parameter Value

Source | Remarks

Toxicological Data

Acute Toxicity Estimate (ATE) 500.000 mg/kg body weight

Oral[6]

Physical Hazard Data

Flash Point 62 °C (143.6 °F) - closed cup [51[7]
Boiling Point 160-161 °C at 730 mmHg [7]
Density 0.962 g/mL at 25 °C [7]

Precautionary Statements (GHS)

A comprehensive list of precautionary statements is essential for the safe handling of Ethyl 2-

butynoate. These are categorized into prevention, response, storage, and disposal.
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Type P-Code Precautionary Statement
Keep away from heat, hot
] surfaces, sparks, open flames
Prevention P210 o
and other ignition sources. No
smoking.[2][6]
Avoid breathing
P261 dust/fume/gas/mist/vapours/sp
ray.[1][3][6]
Wash skin thoroughly after
P264 _
handling.[1][3][4]
Use only outdoors or in a well-
P271 _
ventilated area.[1][3]
Wear protective
loves/protective clothing/eye
P280 I .p . gy
protection/face protection.[1][3]
[4]
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.[1][3][4]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][3][4]

P319

Get medical help if you feel

unwell.[1]

P332 + P317

If skin irritation occurs: Get

medical help.[1]
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If eye irritation persists: Get

P337 + P313 ) ) )
medical advice/attention.[4]
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.[1]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[1]
P405 Store locked up.[1]
Dispose of contents/container
to an appropriate treatment
Disposal P501 and disposal facility in

accordance with applicable

laws and regulations.[1]

Experimental Protocols for Hazard Assessment

Detailed experimental reports for Ethyl 2-butynoate are not publicly available. However, the
hazard classifications are determined using standardized testing guidelines, such as those
established by the Organisation for Economic Co-operation and Development (OECD). Below
are descriptions of typical protocols used for assessing skin and eye irritation.

Skin Irritation Testing (based on OECD Guideline 439)

In vitro skin irritation testing is performed using reconstructed human epidermis (RhE) models.
This method avoids the use of live animals.

o Tissue Preparation: Commercially available RhE tissues are cultured to form a multi-layered,
differentiated model of the human epidermis.

o Test Substance Application: A small volume (e.g., 25 pL) of Ethyl 2-butynoate is applied
topically to the surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline)
and a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

o Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes) at a controlled temperature (e.g., 37°C).
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 Viability Assessment: After exposure, the tissues are thoroughly rinsed and transferred to a
medium containing a viability indicator, most commonly MTT (3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide). Viable cells reduce the yellow MTT to a purple
formazan salt.

o Data Analysis: The amount of formazan produced is measured spectrophotometrically. The
tissue viability is expressed as a percentage relative to the negative control. A substance is
classified as a skin irritant (Category 2) if the mean tissue viability is less than or equal to
50%.

Eye Irritation Testing (based on OECD Guideline 492)

Similar to skin irritation, eye irritation potential is assessed using reconstructed human cornea-
like epithelial (RhCE) models.

o Tissue Preparation: RhCE tissue models are cultured and prepared for testing.

o Test Substance Application: For liquid substances like Ethyl 2-butynoate, a defined volume
(e.g., 50 pL) is applied directly to the epithelial surface.[8] Negative and positive controls are
included.

o Exposure and Incubation: The exposure duration is typically 30 minutes for liquids.[8]

 Viability Assessment: Following exposure and rinsing, tissue viability is determined using the
MTT assay.

o Data Analysis: A substance is identified as causing serious eye damage or eye irritation
(Categories 1 and 2) if the mean tissue viability is less than or equal to 60%.[8] This method
primarily distinguishes irritants from non-irritants.

Visualizations
Logical Workflow for Safe Handling of Ethyl 2-butynoate
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Safe Handling Workflow for Ethyl 2-butynoate

Start: Handli

\

1. Risk Assessment
- Review SDS
- Identify hazards (Irritant, Combustible)

2. Engineering Controls
- Chemical fume hood
- Ensure adequate ventilation

thyl 2-butynoate

1

3. Personal Protective Equipment (PPE)
- Nitrile gloves
- Safety goggles with side shields
- Lab coat

4. Safe Handling Procedure
- Avoid contact with skin, eyes, and clothing

- Avoid inhalation of vapors

- Keep away from ignition sources ‘~-___

- i N N
I N
ilf spill/exposure occurs Ss
: \ .

A4

5. Storage

\ \,
- Tightly closed container Resume work \ Resume work N Resume work
- Cool, dry, well-ventilated area (after medical clearance) Spill or Exposure Event ‘\ (after medical clearance) . (after decontamination)
- Store locked up Y N

\
\
\

D Inhalation: Eye Contact: Skin Contact:
6. Waste Disposal . . y . . .
9 . - Move to fresh air - Rinse with water for several minutes - Remove contaminated clothing
- Dispose of in accordance with . y
let|, ats, emel fes e S - Keep comfortable for breathing - Remove contact lenses - Wash with soap and water
! ! 9 - Seek medical help if unwell - Seek medical attention - Seek medical attention if irritation persists

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Ethyl 2-butynoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Ethyl 2-butynoate: A Technical Guide to Hazards and
Precautionary Statements]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042091#hazards-and-precautionary-statements-for-
ethyl-2-butynoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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